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Introduction

Chloroacetone (CAS No. 78-95-5) is a halogenated ketone with the chemical formula
CHsCOCH:CIL.[1] It presents as a colorless to amber liquid characterized by a pungent,
suffocating odor.[2][3] While utilized in various industrial applications—including the
manufacturing of color photography couplers, fungicides, bactericides, and as an intermediate
in the synthesis of pharmaceuticals and perfumes—it is most notable for its potent
lachrymatory and toxic properties.[2][3][4] Chloroacetone is a powerful tear-inducing agent
(lachrymator) and was historically used as a chemical warfare agent.[1][4] It is highly toxic via
inhalation, ingestion, and dermal absorption, posing significant occupational and safety
challenges.[2][5][6] This guide provides an in-depth review of its lachrymatory effects, proposed
mechanism of action, established occupational exposure limits, and a general framework for its
experimental evaluation.

Lachrymatory Properties and Mechanism of Action
Physiological Response

Exposure to low concentrations of chloroacetone vapor induces a rapid and severe irritant
response. The primary and most immediate effect is intense lacrimation (tearing).[2][5][7]
Human data indicates that immediate lacrimation occurs at concentrations of approximately 5
ppm.[2] Another report associated a concentration of 4.7 ppm with both lacrimation and a
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burning sensation on the skin.[2] The substance is classified as severely irritating to the eyes,
skin, and the entire respiratory tract.[6][8] At higher, albeit still low, concentrations, the effects
quickly become debilitating; a concentration of 26 ppm is reportedly intolerable to humans after
just one minute of exposure.[2]

Proposed Mechanism of Action

While specific mechanistic studies on chloroacetone are limited, its action as a lachrymator is
likely mediated through the activation of sensory nerve receptors.[2] Chloroacetone is an o-
haloketone, a class of electrophilic compounds. Electrophilic irritants are known agonists of the
Transient Receptor Potential Ankyrin 1 (TRPAL) ion channel, which is densely expressed on
the nerve endings of trigeminal sensory neurons that innervate the cornea and respiratory tract.
[91[10]

Activation of these TRPAL channels by an electrophilic agent like chloroacetone leads to a
rapid influx of cations (primarily Ca?* and Nat), causing depolarization of the neuron.[10] This
generates an action potential that propagates along the trigeminal nerve to the brainstem. In
the brainstem, a reflex arc is initiated, leading to the activation of parasympathetic efferent
neurons. These neurons innervate the lacrimal gland and, upon stimulation, release
acetylcholine (ACh). ACh binds to muscarinic receptors on the gland, triggering the secretion of
tears. This neurogenic inflammation pathway is a key defense mechanism against chemical
irritants.[10][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b047974?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047974?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

